Cas no 141171-14-4 (Thymidine,5'-(P,P',P'',P''-tetrahydrogen imidotriphosphate) (9CI))
141171-14-4 structure
Product Name:Thymidine,5'-(P,P',P'',P''-tetrahydrogen imidotriphosphate) (9CI)
CAS No:141171-14-4
MF:C10H18N3O13P3
MW:481.183505535126
CID:219714
PubChem ID:3081855
Update Time:2025-04-19
Thymidine,5'-(P,P',P'',P''-tetrahydrogen imidotriphosphate) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Thymidine,5'-(P,P',P'',P''-tetrahydrogen imidotriphosphate) (9CI)
- dihydroxyphosphinimyl [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]phosphoryl] hydrogen phosphate
- 5'-O-[({[(P,P-dihydroxyphosphorimidoyl)oxy](hydroxy)phosphoryl}oxy)(hydroxy)phosphoryl]thymidine
- Thymidine 5'-(alpha,beta-imido)triphosphate
- Thymidine, 5'-(P,P',P'',P''-tetrahydrogen imidotriphosphate)
- Tmpnpp
- DTXSID60161585
- 141171-14-4
- Thymidine 5/'-(alpha,beta-imido)triphosphate
-
- Inchi: 1S/C10H18N3O13P3/c1-5-3-13(10(16)12-9(5)15)8-2-6(14)7(24-8)4-23-28(19,20)26-29(21,22)25-27(11,17)18/h3,6-8,14H,2,4H2,1H3,(H,19,20)(H,21,22)(H3,11,17,18)(H,12,15,16)/t6-,7+,8+/m0/s1
- InChI Key: YWEMMKPYZAJLQM-XLPZGREQSA-N
- SMILES: P(=O)(O)(OP(=O)(O)OP(=N)(O)O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O
Computed Properties
- Exact Mass: 481.005
- Monoisotopic Mass: 481.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 855
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: nothing
- Topological Polar Surface Area: 246Ų
Experimental Properties
- Density: 2.28
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.752
- PSA: 279.62000
- LogP: -0.08430
Thymidine,5'-(P,P',P'',P''-tetrahydrogen imidotriphosphate) (9CI) Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
141171-14-4 (Thymidine,5'-(P,P',P'',P''-tetrahydrogen imidotriphosphate) (9CI)) Related Products
- 18423-43-3(Thymidine-5'-triphosphate)
- 27821-54-1(Deoxythymidine-5'-triphosphate trisodium)
- 108322-12-9(Thymidine 5’-Diphosphate Sodium Salt (~90%))
- 72781-90-9(Thymidine 5'-(tetrahydrogen triphosphate), magnesium salt (1:1))
- 611-60-9(ddTTP)
- 95648-78-5(Thymidine 5'-Diphosphate Trisodium Salt)
- 365-08-2(Deoxythymidine triphosphate)
- 3624-46-2(Thymidine5'-(tetrahydrogen triphosphate), tetrasodium salt (8CI,9CI))
- 128524-26-5(3'-Deoxythymidine-5'-triphosphate lithium salt -)
- 14167-70-5(Thymidine5'-(tetrahydrogen triphosphate), a-hydroxy- (9CI))
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